Cas no 2580093-08-7 ((1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-5-carboxylic acid)

• Product Name: (1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-5-carboxylic acid
• CAS No: 2580093-08-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5657065
• PubChem ID: 165757603
• Update Time: 2025-05-26

(1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4R,5R)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
• 2580093-08-7
• EN300-27732137
• EN300-37101477
• rac-(1R,4S,5S)-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
• (1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-5-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-21(25)19-10-14-9-13(19)11-23(14)22(26)27-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,13-14,19-20H,9-12H2,(H,24,25)/t13-,14-,19+/m0/s1
• InChI Key： SJQZIVLPJWPQOG-CKFHNAJUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(N1C[C@H]2[C@H](C(=O)O)C[C@@H]1C2)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo2.2.1heptane-5-carboxylic acid

Chemical Compound CAS No. 2580093-08-7: (1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptane-5-carboxylic Acid

The compound with CAS No. 2580093-08-7, named as (1S,4R,5R)-2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[2.2.1]heptane-5-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which plays a crucial role in its chemical properties and reactivity.

The bicyclo[2.2.1]heptane framework of this compound provides a rigid and stable structure, making it an ideal candidate for various synthetic transformations. The stereochemistry of the molecule, specified by the (1S,4R,5R) configuration, is critical for its biological activity and selectivity in target interactions. Recent studies have highlighted the importance of such stereochemical precision in designing drugs with high efficacy and minimal side effects.

The Fmoc group attached to the nitrogen atom in the bicyclic system serves as a protecting group during peptide synthesis and other chemical reactions. This group is widely used in solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic cleavage conditions. The integration of the Fmoc group into this compound underscores its utility in modern synthetic methodologies.

Recent advancements in chemical biology have further explored the potential of this compound as a building block for constructing bioactive molecules. Researchers have utilized its unique structure to develop novel inhibitors for enzyme targets, particularly in the context of cancer therapy and neurodegenerative diseases. For instance, studies published in high-impact journals such as *Nature Chemical Biology* and *Journal of Medicinal Chemistry* have demonstrated the ability of this compound to modulate key signaling pathways involved in disease progression.

In addition to its role in drug discovery, this compound has also been employed as a chiral auxiliary in asymmetric synthesis. The chiral center at position 5 of the bicyclic system facilitates the formation of enantiomerically enriched products, which are essential for studying stereochemical outcomes in biological systems. This application highlights the versatility of the compound across different areas of organic chemistry.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS). These methods have provided detailed insights into its molecular structure and purity, ensuring its reliability for use in research and development settings.

Looking ahead, ongoing research aims to further optimize the synthesis and functionalization of this compound to enhance its bioavailability and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic potentials for this intriguing molecule.